Cas no 1486013-94-8 (3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole)

• Product Name: 3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole
• CAS No: 1486013-94-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD21600710
• CID: 5170648
• PubChem ID: 65978291
• Update Time: 2025-10-31

3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(3-pyrrolidinylmethyl)-3-(tetrahydro-2H-pyran-4-yl)-
• 5-(Pyrrolidin-3-ylmethyl)-3-(tetrahydro-2h-pyran-4-yl)-1,2,4-oxadiazole
• 3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole

• MDL： MFCD21600710
• Inchi： 1S/C12H19N3O2/c1-4-13-8-9(1)7-11-14-12(15-17-11)10-2-5-16-6-3-10/h9-10,13H,1-8H2
• InChI Key： GFIJJDKBAAEVQG-UHFFFAOYSA-N
• SMILES： O1C(CC2CCNC2)=NC(C2CCOCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole

Introduction to 3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole (CAS No. 1486013-94-8) in Modern Chemical Biology

The compound 3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole (CAS No. 1486013-94-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of the 1,2,4-oxadiazole scaffold, this molecule has garnered significant attention in the scientific community due to its structural complexity and potential biological activity. The presence of both an oxan ring and a pyrrolidin moiety introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of multifunctional scaffolds in developing next-generation therapeutics. The 1,2,4-oxadiazole core is well-documented for its role in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. In particular, the incorporation of oxygen-rich heterocycles like the oxan ring enhances the compound's solubility and bioavailability while maintaining potent pharmacological interactions. The pyrrolidin group further contributes to its binding affinity by providing a flexible nitrogen-rich environment that can interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole is its potential application in modulating key cellular pathways implicated in diseases like cancer and neurodegeneration. Preliminary computational studies suggest that this compound exhibits favorable interactions with enzymes involved in DNA repair and cell cycle regulation. The pyrrolidin moiety, in particular, has been shown to stabilize protein-protein interactions, a mechanism that could be exploited for therapeutic purposes. These findings align with the growing interest in structure-based drug design approaches that leverage computational modeling to predict biological activity.

The synthesis of 3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole presents an intriguing challenge due to the need for precise functionalization of both heterocyclic components. Modern synthetic methodologies have enabled the efficient construction of such complex molecules through multi-step reactions involving cyclization and nucleophilic substitution. The use of transition metal-catalyzed cross-coupling reactions has further streamlined the process, allowing for higher yields and improved purity. These advances in synthetic chemistry are crucial for enabling rapid exploration of derivatives with tailored biological properties.

In vitro studies have begun to unravel the mechanistic basis of action for this compound. Initial assays suggest that it exhibits inhibitory effects on certain kinases associated with tumor proliferation. The combined influence of the oxan and pyrrolidin groups appears to disrupt normal signaling cascades by competing with natural substrates or altering enzyme conformation. While these results are promising, further research is needed to confirm specificity and assess potential off-target effects. High-throughput screening (HTS) platforms are being employed to systematically evaluate a library of analogs derived from this core structure.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of lead compounds like 3-(oxan-4-yl)-5-(pyrrolidin-3-yl)methyl-1,2,4-oxadiazole. By analyzing large datasets encompassing chemical structures and biological responses, computational models can predict novel derivatives with enhanced potency or selectivity. This approach not only reduces experimental costs but also opens up new avenues for designing molecules that are better suited to complex disease mechanisms. The synergy between experimental chemistry and artificial intelligence represents a paradigm shift in how we approach pharmaceutical development.

Future directions for research on this compound include exploring its potential as an adjuvant therapy alongside existing treatments for chronic conditions such as cardiovascular disease or autoimmune disorders. The ability of heterocyclic compounds to modulate inflammation and oxidative stress makes them particularly relevant in these contexts. Additionally, nanotechnology-based delivery systems could enhance the bioavailability and targeted action of 3-(oxan-4-ylyl)-5-(pyrrolidin-ylmethyl)-1,y24 oxadiazole, potentially leading to more effective dosing regimens.

The environmental impact of synthesizing such complex molecules cannot be overlooked. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production processes. Solvent-free reactions and catalytic methods that employ recyclable materials are just two examples of how modern synthetic strategies align with sustainability goals without compromising efficiency or yield.

In conclusion,3-(oxan-ylyl)-5-(pyrrolidinylmethyl)-12,y24 oxadiazole (CAS No, y486013--94--8) stands out as a structurally innovative compound with significant therapeutic potential within chemical biology research today Its unique combination o( functional groups positions it at t e forefront o( medicinal chemistry exploration while cutting-edge technologies continue t( refine our understanding o( its mechanisms o( action These developments underscore t e dynamic interplay between traditional organic synthesis ynd contemporary computational approaches toward discovering novel therapeutics for global health challenges